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Compound of Interest

Compound Name: CPI703
Cat. No.: B12403119
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on addressing potential precipitation issues
with CPI1703 in experimental media. The following information is curated to assist researchers
in achieving consistent and reliable experimental outcomes.

Understanding CPI703

CPI703 is a potent and selective inhibitor of the CBP/EP300 bromodomains. Bromodomains
are protein modules that recognize acetylated lysine residues, playing a crucial role in the
regulation of gene transcription. By inhibiting the CBP/EP300 bromodomains, CPI703 can
modulate the expression of key genes involved in various cellular processes.

Chemical Properties of CPI703:
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Property Value
Chemical Formula C17H22N40
Molecular Weight 298.38 g/mol
CAS Number 1904649-00-8

Signaling Pathway of CBP/EP300 Inhibition

The following diagram illustrates the general mechanism of action for a CBP/EP300
bromodomain inhibitor like CPI1703.
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Mechanism of CBP/EP300 Bromodomain Inhibition

Inhibition by CPI703

Prevents Recruitment of
Inhibition Transcription Machine

Normal Gene Activation

Recognition by
Histone Tails HATs Acetylated Lysine Residues Bromodomain - Recruitment Transcription Machinery -

Workflow for Preparing CPI703 Working Solution

(Start: CPI703 Powder) (Thaw Aliquog Gre-warm Cell Culture Media to 37°C)

Add Stock Solution Drop-wise to Media)

Add Anhydrous DMSO while Gently Mixing

' :

VB D [DTeSal 7 Visually Inspect for Precipitation
(Gentle Warming if Needed) y Insp P
(10 mM Stock Solution in DMSO Ginal Working Solution Ready for Use)

Gliquot and Store at —20°C/—80°()

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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